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Compound of Interest

Compound Name: 5-Propyl-1,3,4-thiadiazol-2-amine

Cat. No.: B1580421

An In-depth Technical Guide to 5-propyl-1,3,4-
thiadiazol-2-amine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the molecular structure, chemical
formula, and known properties of 5-propyl-1,3,4-thiadiazol-2-amine. It details a well-
established experimental protocol for its synthesis and summarizes its physicochemical and
mass spectrometry data. Furthermore, this guide discusses the broader context of the
biological activities associated with the 2-amino-1,3,4-thiadiazole scaffold, a class of
compounds known for its potential in antimicrobial and antiviral drug development.

Molecular Structure and Formula

5-propyl-1,3,4-thiadiazol-2-amine is a heterocyclic compound featuring a five-membered
1,3,4-thiadiazole ring substituted with a propyl group at the fifth position and an amine group at
the second position.

Molecular Formula: CsHoN3S[1]

2D Structure:
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Canonical SMILES: CCCC1=NN=C(S1)N

InChl: INnChI=1S/C5H9N3S/c1-2-3-4-7-8-5(6)9-4/h2-3H2,1H3,(H2,6,8)[1]

InChiKey: NLQURINLKRAGIF-UHFFFAOYSA-N[1]

Physicochemical and Spectroscopic Data

Detailed experimental data for 5-propyl-1,3,4-thiadiazol-2-amine is not widely available in

public databases. The following tables summarize predicted and available data.

Table 1: Physicochemical Properties

Property Value Source
Molecular Weight 143.21 g/mol Calculated
Monoisotopic Mass 143.05171 Da PubChem[1]
XlogP (predicted) 1.2 PubChem[1]

Table 2: Mass Spectrometry Data (GC-MS)

miz Interpretation

143 [M]* (Molecular lon)
115 [M-C2Ha]*

74 [C2HaN2S]*

60 [CH2N2S]*

Data interpreted from top peaks listed in
PubChem CID 575394.[2]

Experimental Protocol: Synthesis

A well-documented method for the synthesis of 2-amino-5-alkyl-1,3,4-thiadiazoles involves the

reaction of thiosemicarbazide with a corresponding carboxylic acid in the presence of a
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dehydrating agent like polyphosphoric acid.[3]

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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